Cas no 122-18-9 (Cetalkonium chloride)

• Product Name: Cetalkonium chloride
• CAS No: 122-18-9
• MF: C₂₅H₄₆ClN
• MW: 396.092446804047
• MDL: MFCD00011625
• CID: 36029
• PubChem ID: 24891752
• Update Time: 2025-11-02

Cetalkonium chloride Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N,N-dimethylhexadecan-1-aminium chloride
• 1627
• Benzyldimethylhexadecylammonium chloride
• Benzyldimethylhexadecylammonium chloride, hydrate
• Benzyl hexadecyl dimethyl ammonium chloride
• Benzyl n-hexadecyl dimethylammonium chloride
• C16-alkylbenzyldimethylammonium chloride
• Cetalkonium chloride
• Cetol
• Hexadecyl dimethyl benzyl ammonium chloride
• N-Hexadecyl-N,N-dimethylbenzenemethanaminium chloride
• HDBAC
• Benzyldimethylhexadecylammonium chloride (HDBAC)
• Benzylcetyldimethylammonium Chloride Hydrate
• acinol
• banicol
• benzyl-dimethyl-hexadecyl-ammonium chloride
• bonjela
• Cetyldimethylbenzylammonium
• CKC
• dimethylbenzylhexadecylammonium chloride
• dmcbac
• 16-BAC
• Benzylhexadecyldimethylammonium Chloride Hydrate
• Cetyldimethylbenzylammonium chloride
• cdbac
• spilan
• win357
• Benzyldimethylhexadecylammonium Chloride Hydrate
• Benzenemethaminium, N-hexadecyl-N,N-dimethyl, chloride
• Cetyl zephiran
• Bicetonium
• Benzylhexadecyldimethylammonium chloride
• Benzaletas
• Tetraseptan
• Baktonium
• Zettyn
• Cetylon
• Benzylcetyldimethylammonium chloride
• Ammonyx G
• Ammonyx T
• Dehyquart CBB
• Pharycidin Concentrate
• Winzer solution
• Dehyquart CDB
• Dimethylbe

• MDL： MFCD00011625
• Inchi： 1S/C25H46N.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-26(2,3)24-25-21-18-17-19-22-25;/h17-19,21-22H,4-16,20,23-24H2,1-3H3;1H/q+1;/p-1
• InChI Key： SXPWTBGAZSPLHA-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](C)(C)(CC1C=CC=CC=1)CCCCCCCCCCCCCCCC
• BRN： 3802341

Computed Properties

• Exact Mass: 395.33200
• Monoisotopic Mass: 395.3318782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 291
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.9089 (rough estimate)
• Melting Point: 55-65 °C (lit.)
• Boiling Point: 550.14°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: Moderaly dissolution
• PSA: 0.00000
• LogP: 4.74830
• Sensitiveness: Easily absorb moisture
• Merck: 2017

Cetalkonium chloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H312,H314,H400
• Warning Statement： P273,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 21/22-34-50
• Safety Instruction： S61-S45-S36/37/39-S26
• FLUKA BRAND F CODES：3
• RTECS：BO6822450
• Hazardous Material Identification：
• Safety Term：S61-S45-S36/37/39-S26
• Risk Phrases：R21/22; R34; R50
• HazardClass：8
• TSCA：Yes
• PackingGroup：II
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Alkyldimethylbenzylammonium halides Alkyldimethylbenzylammonium chlorides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Cetalkonium chloride

Cetalkonium Chloride (CAS 122-18-9): A Versatile Quaternary Ammonium Compound with Broad Applications

Cetalkonium chloride (CAS 122-18-9), also known as N,N-dimethyl-N-hexadecylbenzenemethanaminium chloride, is a quaternary ammonium compound (QAC) that has gained significant attention in various industries due to its unique chemical properties and wide range of applications. As a cationic surfactant, it exhibits excellent surface-active properties, making it valuable in formulations requiring antimicrobial activity, emulsification, and conditioning effects.

The molecular structure of cetalkonium chloride features a long hydrophobic alkyl chain (C16) and a positively charged nitrogen atom, which contributes to its amphiphilic nature. This characteristic allows it to interact with both polar and non-polar substances, explaining its effectiveness in numerous applications. Recent studies have shown growing interest in QAC-based disinfectants, particularly in light of increased hygiene awareness post-pandemic, positioning cetalkonium chloride as a compound of significant commercial importance.

In the personal care industry, cetalkonium chloride serves as a key ingredient in hair conditioners and skincare products. Its cationic nature enables it to bind effectively to negatively charged hair surfaces, providing excellent anti-static properties and improved manageability. Formulators often choose cetalkonium chloride over other quats due to its balanced performance in terms of substantivity and mildness, making it suitable for leave-on products.

The antimicrobial properties of cetalkonium chloride have been extensively studied, showing effectiveness against a broad spectrum of microorganisms. This has led to its incorporation in various disinfectant formulations, particularly for surface sanitation in healthcare and food processing environments. Recent research focuses on optimizing its efficacy in combination with other actives to address concerns about microbial resistance, a hot topic in the antimicrobial field.

From a technical perspective, cetalkonium chloride typically appears as a white to off-white powder or waxy solid with good solubility in water and alcohol. Its chemical stability under normal storage conditions and compatibility with various formulation ingredients contribute to its widespread use. The compound maintains activity across a relatively wide pH range, enhancing its formulation flexibility compared to some other QACs.

In industrial applications, cetalkonium chloride finds use as a biocide in cooling water systems and as a preservative in manufacturing processes. Its ability to disrupt microbial cell membranes makes it effective in preventing biofilm formation, a common challenge in industrial water systems. The growing emphasis on water treatment solutions has increased demand for effective yet environmentally considerate biocides like cetalkonium chloride.

The global market for cetalkonium chloride has shown steady growth, driven by increasing demand from end-use industries. Market analysts note particular expansion in the Asia-Pacific region, where rising hygiene standards and growing personal care markets create new opportunities. Manufacturers are responding with improved production processes to meet both quality requirements and sustainability goals, addressing the industry's focus on green chemistry principles.

Recent formulation trends highlight innovative uses of cetalkonium chloride in combination with natural ingredients, responding to consumer preferences for eco-friendly products. This approach maintains efficacy while reducing environmental impact, aligning with current sustainability initiatives in the chemical industry. Such developments demonstrate the compound's adaptability to evolving market needs and regulatory landscapes.

Quality control of cetalkonium chloride involves rigorous testing for parameters such as active content, pH, and microbial limits. Advanced analytical techniques including HPLC and spectrophotometry ensure product consistency and performance. The industry continues to refine testing protocols to meet increasingly stringent quality standards and regulatory requirements across different markets.

From a regulatory standpoint, cetalkonium chloride is generally recognized as safe for its intended uses when properly formulated. However, manufacturers must stay informed about evolving regulations in different regions, particularly concerning product labeling and safety data requirements. The compound's inclusion in various pharmacopeias and cosmetic ingredient lists underscores its established safety profile when used as directed.

Looking ahead, research into cetalkonium chloride focuses on enhancing its bioavailability and targeted delivery in specific applications. Scientists are exploring novel carrier systems that could improve its performance while potentially reducing required concentrations. These advancements may open new application areas for this versatile compound in fields such as advanced materials and specialty chemicals.

For formulators considering cetalkonium chloride, understanding its compatibility with other ingredients is crucial for optimal performance. The compound generally shows good stability with most cosmetic ingredients but may interact with certain anionic compounds. Proper formulation testing under intended use conditions remains essential to ensure product stability and efficacy.

The supply chain for cetalkonium chloride has become increasingly globalized, with manufacturers implementing robust quality assurance programs to maintain product consistency. Recent improvements in packaging technology help preserve the compound's stability during storage and transportation, addressing challenges related to humidity sensitivity that some QACs experience.

In conclusion, cetalkonium chloride (CAS 122-18-9) represents a versatile and well-established quaternary ammonium compound with diverse applications across multiple industries. Its combination of surface activity, antimicrobial properties, and formulation flexibility ensures its continued relevance in an evolving market landscape. As research advances and application needs grow more sophisticated, cetalkonium chloride is poised to maintain its position as a valuable tool for chemists and formulators worldwide.